molecular formula C20H16N2O5 B3539029 N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide

N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide

Cat. No. B3539029
M. Wt: 364.4 g/mol
InChI Key: TZYYNKNOYMUJTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide” is a complex organic compound. It contains a nitrobenzamide group, which is a type of aromatic amide. The molecule also has a methoxyphenoxy group attached to the benzamide ring .


Molecular Structure Analysis

The molecular structure of this compound can be predicted based on its IUPAC name. It likely has a benzamide core structure with a nitro group at the 2-position and a 4-methoxyphenoxy group at the 4-position .


Chemical Reactions Analysis

While specific reactions involving this compound are not available, benzamides and nitroaromatic compounds are known to undergo a variety of chemical reactions, including reduction, acylation, and nucleophilic substitution .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure. It is likely to be a solid at room temperature, and its solubility would depend on the polarity of the solvent .

Safety and Hazards

As with all chemicals, proper safety precautions should be taken when handling this compound. It’s important to use personal protective equipment and work in a well-ventilated area. Specific safety data for this compound is not available .

properties

IUPAC Name

N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N2O5/c1-26-15-10-12-17(13-11-15)27-16-8-6-14(7-9-16)21-20(23)18-4-2-3-5-19(18)22(24)25/h2-13H,1H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZYYNKNOYMUJTH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide
Reactant of Route 2
Reactant of Route 2
N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide
Reactant of Route 3
Reactant of Route 3
N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide
Reactant of Route 5
Reactant of Route 5
N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide
Reactant of Route 6
Reactant of Route 6
N-[4-(4-methoxyphenoxy)phenyl]-2-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.